![molecular formula C17H20FN3O2 B2677068 azepan-1-yl(1-(4-fluorophenyl)-4-methoxy-1H-pyrazol-3-yl)methanone CAS No. 1210031-70-1](/img/structure/B2677068.png)
azepan-1-yl(1-(4-fluorophenyl)-4-methoxy-1H-pyrazol-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photolysis and Thermolysis Studies
- Research has demonstrated the potential of azepan and related compounds in photolysis and thermolysis reactions, providing a pathway to synthesize diverse 3H-azepines. These processes are crucial for creating complex organic molecules that have applications in drug discovery and development. For example, the photolysis of ortho-substituted aryl azides in methanol-tetrahydrofuran solution leads to the formation of 3-substituted 2-methoxy-3H-azepines, showcasing the versatility of these compounds in synthetic organic chemistry (Purvis et al., 1984).
Inhibitor Identification for Biochemical Applications
- Novel azepane derivatives have been explored for their role as inhibitors against various biological targets. For instance, certain azepane isomers of AM-2233 and AM-1220, along with the detection of URB597, an inhibitor of fatty acid amide hydrolase, underline the significant bioactive potential of these compounds. This has implications for developing new therapeutic agents and understanding biochemical pathways (Nakajima et al., 2012).
Radioligand Development for Imaging
- The synthesis and evaluation of carbon-11 labeled compounds, such as (S,S)-CFMME and (R)-OHDMI, as potent inhibitors of norepinephrine reuptake, have been explored for their potential as radioligands in imaging central norepinephrine transporters with PET. This research highlights the application of azepan derivatives in developing diagnostic tools for neurological disorders (Schou et al., 2006).
PKB Inhibitors for Therapeutic Applications
- The structure-based optimization of azepane derivatives has led to the discovery of potent PKB inhibitors, offering new avenues for cancer treatment. By modifying the molecular structure to enhance plasma stability and inhibitory activity, researchers are paving the way for new cancer therapies (Breitenlechner et al., 2004).
Antimicrobial Activity
- Azepan derivatives have also been investigated for their antimicrobial properties, with some compounds showing promising activity against various pathogens. This research is crucial in the fight against drug-resistant bacteria, offering potential new compounds for antimicrobial therapies (Kumar et al., 2012).
Luminescence Switching for Material Science
- In the field of materials science, certain azepan derivatives demonstrate unique properties, such as luminescence switching between delayed fluorescence and room-temperature phosphorescence. These findings have potential applications in the development of new optoelectronic devices and sensors (Wen et al., 2021).
properties
IUPAC Name |
azepan-1-yl-[1-(4-fluorophenyl)-4-methoxypyrazol-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FN3O2/c1-23-15-12-21(14-8-6-13(18)7-9-14)19-16(15)17(22)20-10-4-2-3-5-11-20/h6-9,12H,2-5,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXLCVSMLQJLPCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(N=C1C(=O)N2CCCCCC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.